Cas no 4026-27-1 (6-Deoxy-1,2:3,4-di-O-isopropylidene-α-D-galactopyranose)

6-Deoxy-1,2:3,4-di-O-isopropylidene-α-D-galactopyranose is a protected sugar derivative widely used in carbohydrate chemistry and organic synthesis. Its key advantages include enhanced stability due to the isopropylidene protecting groups, which shield the hydroxyl functionalities from unwanted reactions. This compound serves as a versatile intermediate in the synthesis of complex glycosides, nucleosides, and other biologically active molecules. The rigid bicyclic structure imparted by the protecting groups also facilitates stereoselective transformations. Its solubility in common organic solvents further enhances its utility in synthetic applications. Researchers value this compound for its reliability in constructing glycosidic linkages and its role in the preparation of chiral building blocks.

6-Deoxy-1,2:3,4-di-O-isopropylidene-α-D-galactopyranose structure

4026-27-1 structure

Product Name:6-Deoxy-1,2:3,4-di-O-isopropylidene-α-D-galactopyranose

CAS No:4026-27-1

MF:C₁₂H₂₀O₅

MW:244.284204483032

MDL:MFCD00190867

CID:44679

PubChem ID:10977680

Update Time:2025-06-29

6-Deoxy-1,2:3,4-di-O-isopropylidene-α-D-galactopyranose Chemical and Physical Properties

Names and Identifiers

- 1,2,3,4-Di-O-isopropylidene-alpha-D-fucopyranose
- 6-Deoxy-1,2:3,4-di-O-isopropylidene-α-D-galactopyranose
- 1,2,3,4-DI-O-ISOPROPYLIDENE-A-D-FUCOPYRANOSE
- 1,2,3,4-DI-O-ISOPROPYLIDENE-α-D-FUCOPYRANOSE
- 6-Deoxy-1:2,3:4-di-O-isopropylidene-alpha-D-galactopyranose
- 6-deoxy-1,2:3,4-di-O-iso-propylidene-D-galactopyranose
- Galactopyranose,6-deoxy-1,2:3,4-di-O-isopropylidene-, a-D- (8CI)
- 5H-Bis[1,3]dioxolo[4,5-b:4',5'-d]pyran, a-D-galactopyranose deriv.
- 6-Deoxy-1,2:3,4-di-O-isopropylidene-a-D-galactopyranose
- MFCD00190867
- 1,2:3,4-di-O-Isopropylidene-D-fucopyranose
- SCHEMBL13328902
- (1S,2R,6R,8R,9S)-4,4,8,11,11-pentamethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.0,dodecane
- (1S,2R,6R,8R,9S)-4,4,8,11,11-pentamethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.02,6]dodecane
- (3AR,5R,5aS,8aS,8bR)-2,2,5,7,7-pentamethyltetrahydro-5H-bis([1,3]dioxolo)[4,5-b:4',5'-d]pyran
- 4026-27-1
- 6-DEOXY-1:2,3:4-DI-O-ISOPROPYLIDENE-ALPHA-D-GALACTOPYRANOSE, 1:2,3:4-DI-O-ISOPROPYLIDENE-ALPHA-D-FUCOSE
- CS-0452273
- 6-Deoxy-1,2:3,4-di-O-isopropylidene-alpha-D-galactopyranose
- (3aR,5R,5aS,8aS,8bR)-2,2,5,7,7-pentamethyltetrahydro-3aH-bis[1,3]dioxolo[4,5-b:4',5'-d]pyran
- 6-Deoxy-1,2:3,4-di-O-isopropylidene-alpha-D-galactopyranoside
- G84278
- MDL： MFCD00190867
- Inchi： 1S/C12H20O5/c1-6-7-8(15-11(2,3)14-7)9-10(13-6)17-12(4,5)16-9/h6-10H,1-5H3/t6-,7+,8+,9-,10-/m1/s1
- InChI Key： FBWQLTARTKWGMT-SOYHJAILSA-N
- SMILES： O1C(C)(C)O[C@H]2[C@@H](C)O[C@H]3[C@@H]([C@@H]12)OC(C)(C)O3

Computed Properties

Exact Mass: 244.13100
Monoisotopic Mass: 244.13107373g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 0
Complexity: 327
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 46.2Å²

Experimental Properties

PSA: 46.15000
LogP: 1.40280

6-Deoxy-1,2:3,4-di-O-isopropylidene-α-D-galactopyranose Customs Data

HS CODE：2932999099
Customs Data：

China Customs Code:
2932999099

Overview:

2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Deoxy-1,2:3,4-di-O-isopropylidene-α-D-galactopyranose Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM182104-25g	1,2:3,4-di-O-Isopropylidene-D-fucopyranose	4026-27-1	97%	25g	$509	2021-06-15
Alichem	A119001740-25g	1,2,3,4-Di-O-isopropylidene-alpha-D-fucopyranose	4026-27-1	97%	25g	$560.32	2023-09-02
Chemenu	CM182104-25g	1,23,4-di-O-Isopropylidene-D-fucopyranose	4026-27-1	97%	25g	$***	2023-05-30
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D890271-1g	1,2,3,4-DI-O-ISOPROPYLIDENE-ALPHA-D-FUCOPYRANOSE	4026-27-1	97%	1g	￥549.90	2022-01-14
abcr	AB176184-5 g	6-Deoxy-1:2,3:4-di-O-isopropylidene-alpha-D-galactopyranose, 1:2,3:4-Di-O-isopropylidene-alpha-D-fucose	4026-27-1		5 g	€186.30	2023-07-20
abcr	AB176184-25 g	6-Deoxy-1:2,3:4-di-O-isopropylidene-alpha-D-galactopyranose, 1:2,3:4-Di-O-isopropylidene-alpha-D-fucose	4026-27-1		25 g	€483.80	2023-07-20
TRC	D456010-10mg	6-Deoxy-1,2:3,4-di-O-isopropylidene-α-D-galactopyranose	4026-27-1		10mg	$173.00	2023-05-18
TRC	D456010-100mg	6-Deoxy-1,2:3,4-di-O-isopropylidene-α-D-galactopyranose	4026-27-1		100mg	$1326.00	2023-05-18
eNovation Chemicals LLC	Y1243332-1g	1,2,3,4-DI-O-ISOPROPYLIDENE-ALPHA-D-FUCOPYRANOSE	4026-27-1	99% (GC)	1g	$180	2024-06-06
eNovation Chemicals LLC	Y1243332-5g	1,2,3,4-DI-O-ISOPROPYLIDENE-ALPHA-D-FUCOPYRANOSE	4026-27-1	99% (GC)	5g	$385	2024-06-06

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Cas no 4026-27-1 (6-Deoxy-1,2:3,4-di-O-isopropylidene-α-D-galactopyranose)

6-Deoxy-1,2:3,4-di-O-isopropylidene-α-D-galactopyranose Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

6-Deoxy-1,2:3,4-di-O-isopropylidene-α-D-galactopyranose Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

6-Deoxy-1,2:3,4-di-O-isopropylidene-α-D-galactopyranose Pricemore >>

6-Deoxy-1,2:3,4-di-O-isopropylidene-α-D-galactopyranose Related Literature

Related Categories

4026-27-1 (6-Deoxy-1,2:3,4-di-O-isopropylidene-α-D-galactopyranose) Related Products